Cas no 647857-13-4 (Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]-)

Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]- structure
647857-13-4 structure
Product Name:Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]-
CAS No:647857-13-4
MF:C8H3BrF6OS
MW:341.068241357803
CID:415930
PubChem ID:71378635
Update Time:2025-04-19

Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)thio]-
    • 4-bromo-2-(trifluoromethoxy)-1-(trifluoromethylsulfanyl)benzene
    • 4-Bromo-2-(trifluoromethoxy)-1-[(trifluoromethyl)sulfanyl]benzene
    • 4-bromo-2-trifluoromethoxy-1-trifluoromethylthiobenzene
    • DTXSID30801244
    • SCHEMBL3553396
    • 647857-13-4
    • Inchi: 1S/C8H3BrF6OS/c9-4-1-2-6(17-8(13,14)15)5(3-4)16-7(10,11)12/h1-3H
    • InChI Key: OYUSIUCPFZXEOY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)OC(F)(F)F)SC(F)(F)F

Computed Properties

  • Exact Mass: 339.89919
  • Monoisotopic Mass: 339.89922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 34.5Ų

Experimental Properties

  • PSA: 9.23
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